Cas no 1221271-90-4 (6-((2,4-Difluorophenyl)amino)-2-formylnicotinonitrile)

6-((2,4-Difluorophenyl)amino)-2-formylnicotinonitrile is a specialized heterocyclic compound featuring a nicotinonitrile core substituted with a 2,4-difluorophenylamino group and a formyl functional group. This structure confers reactivity suitable for further derivatization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing fluorine atoms enhances its stability and influences its electronic properties, while the formyl group offers a versatile handle for condensation or nucleophilic addition reactions. Its well-defined molecular architecture ensures consistent performance in cross-coupling and cyclization reactions, supporting the development of bioactive molecules. The compound is typically handled under controlled conditions due to its reactive aldehyde moiety.
6-((2,4-Difluorophenyl)amino)-2-formylnicotinonitrile structure
1221271-90-4 structure
Product Name:6-((2,4-Difluorophenyl)amino)-2-formylnicotinonitrile
CAS No:1221271-90-4
MF:C13H7F2N3O
MW:259.210989236832
CID:3167572
PubChem ID:84819808
Update Time:2025-11-06

6-((2,4-Difluorophenyl)amino)-2-formylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 1221271-90-4
    • 6-((2,4-Difluorophenyl)amino)-2-formylnicotinonitrile
    • WKZDDIVPJMGPSM-UHFFFAOYSA-N
    • SCHEMBL2671863
    • 6-(2,4-difluorophenylamino)-2-formylnicotinonitrile
    • Inchi: 1S/C13H7F2N3O/c14-9-2-3-11(10(15)5-9)17-13-4-1-8(6-16)12(7-19)18-13/h1-5,7H,(H,17,18)
    • InChI Key: WKZDDIVPJMGPSM-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1NC1C=CC(C#N)=C(C=O)N=1)F

Computed Properties

  • Exact Mass: 259.05571818Da
  • Monoisotopic Mass: 259.05571818Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 65.8Ų

6-((2,4-Difluorophenyl)amino)-2-formylnicotinonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019113753-1g
6-((2,4-Difluorophenyl)amino)-2-formylnicotinonitrile
1221271-90-4 95%
1g
$653.82 2023-09-03
Chemenu
CM178585-1g
6-((2,4-difluorophenyl)amino)-2-formylnicotinonitrile
1221271-90-4 95%
1g
$745 2021-08-05
Chemenu
CM178585-1g
6-((2,4-difluorophenyl)amino)-2-formylnicotinonitrile
1221271-90-4 95%
1g
$745 2022-06-13
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1762365-1g
6-((2,4-Difluorophenyl)amino)-2-formylnicotinonitrile
1221271-90-4 98%
1g
¥6223.00 2024-08-09

Additional information on 6-((2,4-Difluorophenyl)amino)-2-formylnicotinonitrile

Research Brief on 6-((2,4-Difluorophenyl)amino)-2-formylnicotinonitrile (CAS: 1221271-90-4)

6-((2,4-Difluorophenyl)amino)-2-formylnicotinonitrile (CAS: 1221271-90-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of key biological pathways. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, biological activity, and potential clinical implications.

The compound's structure, featuring a 2-formylnicotinonitrile core substituted with a 2,4-difluorophenylamino group, suggests its potential as a versatile scaffold for drug development. Recent studies have focused on its role as an inhibitor or modulator of specific enzymes and receptors, with particular emphasis on its application in oncology and inflammatory diseases. The presence of the difluorophenyl moiety is believed to enhance its binding affinity and metabolic stability, making it a valuable candidate for further optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and preliminary biological evaluation of 6-((2,4-Difluorophenyl)amino)-2-formylnicotinonitrile. The study employed a multi-step synthetic route, starting from commercially available precursors, to achieve high yields and purity. The compound demonstrated potent inhibitory activity against a panel of kinases implicated in cancer progression, with IC50 values in the low micromolar range. Notably, it exhibited selective inhibition of certain kinase isoforms, suggesting a potential for reduced off-target effects in vivo.

Further investigations into the compound's mechanism of action revealed its ability to disrupt key signaling pathways, such as the PI3K/AKT/mTOR axis, which is frequently dysregulated in various cancers. In vitro assays using cancer cell lines showed that the compound induced apoptosis and cell cycle arrest, supporting its potential as an anti-cancer agent. Additionally, preliminary pharmacokinetic studies in rodent models indicated favorable oral bioavailability and tissue distribution, although further optimization may be required to improve its metabolic stability.

Beyond its applications in oncology, 6-((2,4-Difluorophenyl)amino)-2-formylnicotinonitrile has also been investigated for its anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively suppressed the production of pro-inflammatory cytokines in macrophage models, likely through modulation of NF-κB signaling. These findings suggest its potential utility in treating chronic inflammatory conditions, such as rheumatoid arthritis or inflammatory bowel disease.

Despite these promising results, challenges remain in the development of 6-((2,4-Difluorophenyl)amino)-2-formylnicotinonitrile as a therapeutic agent. Current research efforts are focused on optimizing its physicochemical properties, such as solubility and metabolic stability, to enhance its drug-like characteristics. Additionally, detailed toxicological studies are needed to evaluate its safety profile before advancing to clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, 6-((2,4-Difluorophenyl)amino)-2-formylnicotinonitrile (CAS: 1221271-90-4) represents a promising lead compound with diverse therapeutic potential. Its unique structural features and demonstrated biological activities make it a compelling candidate for further investigation in both oncology and inflammatory diseases. Continued research and development efforts will be crucial to fully realize its clinical potential and address the remaining challenges in its optimization and application.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd